Cas no 2137798-09-3 (3-Pyridinecarbonitrile, 5-[[ethyl(2-methylpropyl)amino]methyl]-)

• Product Name: 3-Pyridinecarbonitrile, 5-[[ethyl(2-methylpropyl)amino]methyl]-
• CAS No: 2137798-09-3
• MF: C₁₃H₁₉N₃
• MW: 217.310062646866
• CID: 5278373
• Update Time: 2025-06-09

3-Pyridinecarbonitrile, 5-[[ethyl(2-methylpropyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 5-[[ethyl(2-methylpropyl)amino]methyl]-

• Inchi： 1S/C13H19N3/c1-4-16(9-11(2)3)10-13-5-12(6-14)7-15-8-13/h5,7-8,11H,4,9-10H2,1-3H3
• InChI Key： YVAIWGVFZMOYAL-UHFFFAOYSA-N
• SMILES： C1=NC=C(CN(CC)CC(C)C)C=C1C#N

Additional information on 3-Pyridinecarbonitrile, 5-[[ethyl(2-methylpropyl)amino]methyl]-

Introduction to 3-Pyridinecarbonitrile, 5-[[ethyl(2-methylpropyl)amino]methyl]- (CAS No. 2137798-09-3)

3-Pyridinecarbonitrile, 5-[[ethyl(2-methylpropyl)amino]methyl]- (CAS No. 2137798-09-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, serves as a crucial intermediate in the development of various pharmacologically active agents. The presence of multiple functional groups, including a cyano group and an amine substituent, makes it a versatile building block for constructing complex molecular architectures.

The molecular structure of 3-Pyridinecarbonitrile, 5-[[ethyl(2-methylpropyl)amino]methyl]- (CAS No. 2137798-09-3) is composed of a pyridine ring core, which is a common scaffold in many biologically active compounds. The pyridine ring is further functionalized with a cyano group at the third position and an amine-substituted ethyl(2-methylpropyl) group at the fifth position. This specific arrangement of functional groups imparts unique chemical properties to the compound, making it highly valuable in synthetic chemistry.

In recent years, the pharmaceutical industry has seen a surge in the development of drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The cyano group in 3-Pyridinecarbonitrile, 5-[[ethyl(2-methylpropyl)amino]methyl]- (CAS No. 2137798-09-3) plays a pivotal role in modulating the electronic properties of the molecule, thereby influencing its interactions with biological targets. This feature has been exploited in the design of novel compounds that exhibit enhanced binding affinity and selectivity towards specific receptors.

Moreover, the amine-substituted ethyl(2-methylpropyl) group contributes to the compound's solubility and bioavailability, which are critical factors in drug development. This substituent also provides a handle for further chemical modifications, allowing researchers to tailor the molecular properties of the compound to meet specific pharmacological requirements. The versatility of this intermediate has led to its widespread use in the synthesis of various therapeutic agents.

Recent studies have highlighted the potential of 3-Pyridinecarbonitrile, 5-[[ethyl(2-methylpropyl)amino]methyl]- (CAS No. 2137798-09-3) as a key precursor in the development of novel antiviral and anticancer drugs. Researchers have demonstrated its utility in constructing complex scaffolds that mimic natural bioactive molecules. For instance, derivatives of this compound have shown promising activity against viral proteases and kinases, making them attractive candidates for further development into antiviral therapies.

The synthetic pathways for preparing 3-Pyridinecarbonitrile, 5-[[ethyl(2-methylpropyl)amino]methyl]- (CAS No. 2137798-09-3) involve multi-step organic transformations that require precise control over reaction conditions. Advanced techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been employed to achieve high yields and purity levels. These synthetic strategies not only highlight the compound's importance but also showcase the advancements in synthetic methodologies that are essential for modern drug discovery.

In addition to its pharmaceutical applications, 3-Pyridinecarbonitrile, 5-[[ethyl(2-methylpropyl)amino]methyl]- (CAS No. 2137798-09-3) has found utility in materials science and agrochemical research. Its unique structural features make it a valuable component in designing novel polymers and ligands for metal catalysis. Furthermore, derivatives of this compound have been explored as potential intermediates in the synthesis of agrochemicals that offer improved efficacy and environmental safety.

The future prospects for this compound are vast and multifaceted. As research continues to uncover new biological targets and therapeutic strategies, the demand for high-quality intermediates like 3-Pyridinecarbonitrile, 5-[[ethyl(2-methylpropyl)amino]methyl]- (CAS No. 2137798-09-3) is expected to grow exponentially. Innovations in synthetic chemistry and drug design will further enhance its utility, paving the way for groundbreaking discoveries in medicine and related fields.